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Compound of Interest

Compound Name: 1H-indazole-6-carbaldehyde

Cat. No.: B2382335 Get Quote

1H-Indazole-6-carbaldehyde (CAS No. 669050-69-5) is a heterocyclic aromatic compound

that has emerged as a critical building block in modern synthetic chemistry.[1][2] Its structure,

featuring a fused pyrazole and benzene ring system with a reactive aldehyde group at the 6-

position, makes it a highly versatile intermediate. The indazole core is recognized as a valuable

pharmacophore, acting as a bioisostere for the indole nucleus and enabling strong hydrogen

bond interactions within protein binding pockets.[3][4] This unique reactivity and biological

relevance have positioned 1H-indazole-6-carbaldehyde as a key starting material for the

synthesis of complex molecules, particularly in the development of novel pharmaceuticals and

agrochemicals.[1]

This guide provides a comprehensive overview of the commercial availability, procurement,

handling, and strategic applications of 1H-indazole-6-carbaldehyde, offering field-proven

insights for professionals in research and drug development.

Part 1: Commercial Availability and Supplier
Overview
1H-Indazole-6-carbaldehyde is readily available from a variety of chemical suppliers, catering

to needs ranging from small-scale research to bulk manufacturing. The compound is typically

supplied as a pale yellow to off-white solid or powder with purities commonly exceeding 95%.

[1][5]
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Below is a summary of representative commercial sources and product specifications.

Researchers should always consult the supplier's Certificate of Analysis for lot-specific data.

Supplier

Product

Name/Synonym

s

CAS Number Purity
Available Pack

Sizes

Sigma-Aldrich

(Merck)

1H-Indazole-6-

carboxaldehyde
669050-69-5 95%

Not specified,

requires login

Thermo Scientific

Chemicals

1H-Indazole-6-

carboxaldehyde
669050-69-5 97% 1 g, 5 g

Santa Cruz

Biotechnology

1-H-Indazole-6-

carboxaldehyde
669050-69-5 Not specified Not specified

Chem-Impex
1H-Indazole-6-

carbaldehyde
669050-69-5 ≥ 95% (HPLC) Not specified

US Biological

Life Sciences

1H-Indazole-6-

carbaldehyde
669050-69-5 ≥95% (HPLC) 250mg, 1g, 5g

Part 2: Physicochemical and Safety Data
A clear understanding of the compound's properties is essential for its effective use and safe

handling.
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Property Value Source

Molecular Formula C₈H₆N₂O [1][2]

Molecular Weight 146.15 g/mol [1][2]

Appearance
Pale yellow to off-white

solid/powder
[1][6]

Melting Point 181-185 °C [6]

SMILES String O=Cc1ccc2cn[nH]c2c1

InChI Key
JTWYTTXTJFDYAG-

UHFFFAOYSA-N
[6]

Storage Conditions
Store at 0-8 °C, often under an

inert atmosphere
[1][7]

Safety & Handling
While a comprehensive safety data sheet (SDS) was not available for 1H-indazole-6-
carbaldehyde specifically, GHS information for related compounds and general laboratory

chemical safety protocols dictate stringent handling procedures.[8] The SDS for the related

compound 1H-Indazole-6-carboxylic acid indicates potential for irritation.[9]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses or goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[9]

Ventilation: Use only in a well-ventilated area, such as a chemical fume hood, to avoid

inhalation of dust.[9]

Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash hands and any

exposed skin thoroughly after handling.[9][10]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[9]

Part 3: Procurement and Synthetic Context
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The availability of 1H-indazole-6-carbaldehyde is a direct result of its utility as a synthetic

intermediate. Understanding the procurement process and the general synthetic logic for this

class of compounds provides a complete picture for the research scientist.

Procurement Workflow
A systematic approach to procurement ensures the acquisition of high-quality material suitable

for the intended research.

Supplier Identification
(e.g., Sigma, Thermo)

Request Quotation
(Price, Availability)

Specify Requirements
(Purity ≥95%, Pack Size)

Review Safety Data Sheet
(Mandatory Step) Place Purchase Order Receive & Log Material

(Verify CoA)

Click to download full resolution via product page

Caption: A typical procurement workflow for acquiring research-grade chemicals.

Synthetic Rationale: Why this Intermediate Exists
The commercial synthesis of substituted indazole aldehydes is often achieved through the

chemical transformation of more readily available precursors. While specific routes for the 6-

carbaldehyde are proprietary, a common and efficient method for producing related isomers,

such as 1H-indazole-3-carboxaldehydes, involves the nitrosation of the corresponding indoles.

[4][11][12] This process typically involves treating an indole with a nitrosating agent like sodium

nitrite in an acidic medium, which leads to a ring-opening and subsequent re-closure to form

the indazole-aldehyde structure.[12] The existence of robust synthetic routes like these makes

1H-indazole-6-carbaldehyde and its analogs accessible as commercial building blocks for

further elaboration in drug discovery programs.

Part 4: Core Applications in Research and
Development
The aldehyde functional group on the indazole scaffold is a versatile chemical handle, allowing

for a wide range of subsequent reactions. This reactivity is the cornerstone of its value in

medicinal chemistry and materials science.
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Core Compound

Chemical Transformations

Therapeutic Targets & Applications

1H-Indazole-6-carbaldehyde

Reductive Amination Wittig & Horner-Wadsworth-Emmons Reactions Condensation Reactions
(e.g., with hydrazines) Oxidation/Reduction

Kinase Inhibitors
(e.g., for Oncology) Neurological Disorder Agents Anti-inflammatory Drugs Agrochemicals

Click to download full resolution via product page

Caption: The role of 1H-Indazole-6-carbaldehyde as a key intermediate.

Pharmaceutical Development: The primary application of this compound is in the synthesis

of potential drug candidates. The indazole nucleus is a key feature in several approved

kinase inhibitors used in oncology, such as Pazopanib and Axitinib.[4] The aldehyde allows

for the construction of diverse side chains and heterocyclic systems necessary to achieve

target specificity and potency.[1][11] Research has highlighted its use in developing

treatments for cancer and neurological disorders.[1][13]

Agrochemicals: Similar to pharmaceuticals, the structural motifs derived from 1H-indazole-6-
carbaldehyde are used to create innovative crop protection solutions.[1]

Biochemical Research: The compound and its derivatives can be used as reagents in

biochemical assays to study enzyme activities and molecular interactions, thereby facilitating

the broader drug discovery process.[13]

Conclusion
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1H-Indazole-6-carbaldehyde is a commercially accessible and highly valuable reagent for

chemical research, particularly in the fields of medicinal chemistry and drug development. Its

availability from multiple suppliers in reliable purities, combined with its versatile reactivity,

ensures its continued importance as a strategic building block. For researchers and scientists,

a thorough understanding of its properties, safe handling protocols, and synthetic applications

is paramount to leveraging its full potential in the creation of novel and impactful molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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